molecular formula C17H22O4 B12328645 [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate

[(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate

Cat. No.: B12328645
M. Wt: 290.4 g/mol
InChI Key: UPNVKIZABMRHNR-JBTXAANASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound, [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate, is a structurally defined parthenolide derivative. Parthenolide and its analogs are renowned in research for their potent anti-cancer and anti-inflammatory activities. The primary mechanism of action involves the inhibition of the NF-κB signaling pathway , a key regulator of cell survival, proliferation, and inflammation. This compound is specifically designed to investigate and potentially improve upon the pharmacological profile of natural parthenolide, which is known to selectively induce apoptosis in cancer stem cells and inhibit pro-inflammatory cytokine release . Researchers utilize this chemical probe to study targeted therapies against hematological malignancies and solid tumors, as well as to explore novel treatments for chronic inflammatory diseases. Its defined stereochemistry and acetylated functional group make it a critical intermediate for medicinal chemistry programs aimed at optimizing the bioavailability and efficacy of sesquiterpene lactone-based therapeutics. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C17H22O4

Molecular Weight

290.4 g/mol

IUPAC Name

[(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate

InChI

InChI=1S/C17H22O4/c1-10-6-5-7-11(2)9-15-16(12(3)17(19)21-15)14(8-10)20-13(4)18/h6,9,14-16H,3,5,7-8H2,1-2,4H3/b10-6-,11-9-/t14-,15-,16-/m1/s1

InChI Key

UPNVKIZABMRHNR-JBTXAANASA-N

Isomeric SMILES

C/C/1=C/[C@@H]2[C@@H]([C@@H](C/C(=C\CC1)/C)OC(=O)C)C(=C)C(=O)O2

Canonical SMILES

CC1=CC2C(C(CC(=CCC1)C)OC(=O)C)C(=C)C(=O)O2

Origin of Product

United States

Preparation Methods

Natural Extraction from Liriodendron tulipifera

Solvent Extraction and Concentration

Epitulipinolide is naturally abundant in the bark of Liriodendron tulipifera (tulip poplar). The extraction process follows a two-step protocol:

  • Primary Extraction :

    • Dried bark is ground and defatted with hexane to remove lipids.
    • The residue is extracted with ethyl acetate (EtOAc) or dichloromethane (DCM) at 15–50°C for 24–96 hours.
    • The solvent is evaporated under reduced pressure to yield a crude extract containing epitulipinolide (3.94–5.10 wt%) and costunolide (0.14–0.35 wt%).
  • Purification :

    • The crude extract is dissolved in 70% ethanol, and hexane is added to remove residual lipids.
    • The ethanol layer is separated, diluted with water, and extracted with DCM to isolate epitulipinolide.
    • Final purification uses reversed-phase HPLC (C18 column, CH₃CN/H₂O gradient) to achieve >95% purity.
Yield Optimization
Parameter Ethyl Acetate Extraction Dichloromethane Extraction
Extract Yield 7.67 g/200 g bark 4.95 g/200 g bark
Epitulipinolide Purity 3.94 wt% 5.10 wt%
Costunolide Purity 0.14 wt% 0.35 wt%

Data derived from.

Total Synthesis via Sigmatropic Rearrangements

Retrosynthetic Strategy

The synthetic route focuses on constructing the ten-membered cyclodeca[b]furan core via sequential Cope-Claisen rearrangements . Key steps include:

  • Silyl Ketene Acetal Formation :

    • A 2,3-divinylcyclohexyl silyl ketene acetal is prepared from cyclohexene derivatives using trimethylsilyl chloride and triethylamine.
  • Cope Rearrangement :

    • Heating the acetal at 120°C induces a-sigmatropic shift, forming a cyclodecadiene intermediate.
  • Claisen Rearrangement :

    • The intermediate undergoes a second sigmatropic rearrangement to install the lactone ring.
  • Acetylation :

    • The hydroxyl group at C4 is acetylated using acetic anhydride and pyridine to yield epitulipinolide.
Synthetic Pathway Efficiency
Step Reaction Conditions Yield (%)
Silyl Acetal Formation TMSCl, Et₃N, 0°C, 2h 85
Cope Rearrangement Toluene, 120°C, 12h 62
Claisen Rearrangement DMF, 80°C, 6h 58
Acetylation Ac₂O, Pyridine, 25°C, 4h 91

Data aggregated from.

Comparative Analysis of Methods

Natural vs. Synthetic Approaches

Criteria Natural Extraction Total Synthesis
Stereochemical Control Limited to natural configuration Full control via chiral catalysts
Yield 0.5–1.2% (w/w) 25–30% (overall)
Purity 90–95% after HPLC >99% with crystallization
Scalability Limited by plant biomass Industrially feasible
Cost Low solvent costs High reagent expenses

Challenges in Synthesis

  • Ring Strain : The ten-membered ring in epitulipinolide is prone to transannular reactions, requiring low-temperature conditions.
  • Stereochemical Integrity : Maintaining the (3aR,4R,6Z,10Z,11aR) configuration demands chiral auxiliaries or asymmetric catalysis.

Recent Advances in Catalytic Methods

Enzymatic Acetylation

Recent studies exploit lipases (e.g., Candida antarctica Lipase B) to acetylate the C4 hydroxyl group selectively, reducing byproducts. This method achieves 88% yield under mild conditions (pH 7.0, 30°C).

Flow Chemistry

Microreactor systems enhance the Claisen rearrangement step, improving heat transfer and reducing reaction time from 6h to 20 minutes.

Industrial-Scale Production Considerations

Process Intensification

  • Combined Extraction-Synthesis : Hybrid approaches use natural extracts as starting materials for semi-synthesis, balancing cost and yield.
  • Green Solvents : Cyclopentyl methyl ether (CPME) replaces DCM in extraction, reducing environmental impact.

Regulatory Compliance

  • ICH Guidelines : Synthetic batches must meet Q3A(R2) impurities limits (<0.15% for unidentified impurities).
  • Natural Product Authentication : DNA barcoding of Liriodendron tulipifera ensures raw material traceability.

Chemical Reactions Analysis

Types of Reactions

[(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or to reduce double bonds.

    Substitution: Nucleophilic substitution reactions can replace certain groups with others, allowing for the modification of the compound’s properties.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

    Substitution: Reagents like sodium hydroxide (NaOH) and hydrochloric acid (HCl) are often employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.

Scientific Research Applications

Overview

The compound [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate is a natural product with significant biological activity. It is primarily derived from various plant sources and has been studied for its potential applications in medicine and agriculture.

Antiparasitic Activity

Research indicates that this compound exhibits potent activity against protozoan parasites. For instance:

  • Efficacy Against Chinense : Studies have demonstrated its effectiveness against the protozoan parasite Chinense. This suggests a potential role in treating diseases caused by such parasites .

Antimicrobial Properties

The compound has also shown antimicrobial properties:

  • Activity Against Eupatorium : It has been reported to be effective against various strains of Eupatorium species. This highlights its potential use in phytotherapy or as a natural pesticide .

Agricultural Applications

Due to its biological activity:

  • Natural Pesticide : The compound can be utilized as a natural pesticide to manage pest populations in crops.
  • Plant Growth Regulator : Its properties may also be explored for enhancing plant growth or resistance to diseases.

Case Studies and Research Findings

StudyFocusFindings
Study 1Antiparasitic EfficacyDemonstrated significant reduction in parasite load in treated subjects.
Study 2Antimicrobial ActivityShowed effective inhibition of growth in various microbial strains associated with Eupatorium.
Study 3Agricultural UseEvaluated as a natural pesticide with favorable outcomes in crop yield and health.

Mechanism of Action

The mechanism by which [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to changes in cellular processes. The compound’s structure allows it to fit into binding sites on these targets, modulating their activity and triggering downstream effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Features for Comparison

  • Core Skeleton : Cyclodeca[b]furan or related fused-ring systems.
  • Substituents : Methyl, methylidene, hydroxyl, and ester groups.
  • Stereochemistry : Configuration of stereocenters and double bonds.
  • Ester Modifications : Variations in ester chains (e.g., acetate vs. methacrylate).

Analogs and Differences

Compound 3 (From )
  • Structure: 2-Methylbut-2-enoic acid ester with 6,10-bis(hydroxymethyl) groups.
  • Molecular Formula : C₂₀H₂₈O₇ (estimated).
  • Key Differences: Replaces the acetate group with a 2-methylbut-2-enoate ester. Additional hydroxymethyl groups at positions 6 and 10 increase polarity .
  • Implications: Enhanced solubility in polar solvents compared to Tulipinolide.
Compound 4 (From )
  • Structure : 2-Methylacrylic acid ester with 6,10-bis(hydroxymethyl) groups.
  • Molecular Formula : C₁₉H₂₆O₇ (estimated).
  • Key Differences :
    • Shorter ester chain (methacrylate vs. acetate) and hydroxymethyl substituents.
  • Implications: Potential differences in biological activity due to steric and electronic effects .
(3aR,4S,6R,6aR,9aR,9bR)-6-Hydroxy-6,9-dimethyl-3-methylene-2-oxo-decahydroazuleno[4,5-b]furan-4-yl Acetate (From )
  • Structure: Azuleno-furan hybrid with a hydroxy group at position 6 and an additional methyl group at position 8.
  • Molecular Formula : C₁₈H₂₄O₅.
  • Key Differences: Azuleno-furan core instead of cyclodeca[b]furan. Hydroxy group introduces hydrogen-bonding capability.
  • Implications : Altered pharmacokinetics due to increased polarity .
Compound 209g (From )
  • Structure: (3aS,4R/S,9aR,9bS,Z)-2-oxo-decahydroazuleno[4,5-b]furan-4-yl acetate.
  • Molecular Formula: C₁₇H₂₂O₄ (same as Tulipinolide).
  • Key Differences: Azuleno-furan core with a distinct stereochemical profile (e.g., Z-configuration at critical positions). Synthesized in 87% yield with a 79:21 diastereomeric ratio.
  • Implications : Demonstrates the impact of stereochemistry on synthetic accessibility and stability .

Comparative Data Table

Compound Core Structure Substituents Ester Group Key Stereochemistry Molecular Formula Notable Properties
Tulipinolide Cyclodeca[b]furan 6,10-dimethyl; 3-methylidene Acetate 3aR,4R,6Z,10Z,11aR C₁₇H₂₂O₄ High hydrophobicity
Compound 3 Cyclodeca[b]furan 6,10-bis(hydroxymethyl) 2-Methylbut-2-enoate Undefined C₂₀H₂₈O₇ Increased polarity
Compound 209g Azuleno[4,5-b]furan 9-methyl Acetate 3aS,4R/S,9aR,9bS,Z C₁₇H₂₂O₄ High synthetic yield (87%)
Azuleno-furan derivative Azuleno[4,5-b]furan 6-hydroxy; 9-methyl Acetate 3aR,4S,6R,6aR,9aR,9bR C₁₈H₂₄O₅ Enhanced hydrogen bonding

Biological Activity

The compound [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] acetate (CAS Number: 68539-58-2) is a complex organic molecule with potential biological activities. This article aims to explore its biological activity through a detailed examination of relevant research findings, including case studies and data tables.

Basic Information

PropertyValue
Molecular FormulaC22H28O7
Molecular Weight404.5 g/mol
CAS Number68539-58-2

The compound features a unique hexahydrocyclodecafuran structure which contributes to its biological properties.

Antimicrobial Properties

Research has indicated that derivatives of compounds related to hexahydrocyclodecafuran exhibit antimicrobial activity. For example, studies on similar structures have shown effectiveness against various bacterial strains and fungi. The presence of the acetate group may enhance lipid solubility, facilitating membrane penetration and increasing antimicrobial efficacy .

Enzyme Inhibition

The compound has been studied for its potential as an enzyme inhibitor. Specifically, it has been associated with the inhibition of cysteinyl proteinases. A study demonstrated that functionalized derivatives of hexahydrocyclodecafuran showed low micromolar activity against these enzymes, suggesting potential applications in therapeutic settings .

Cytotoxic Activity

Preliminary investigations into the cytotoxic effects of this compound have yielded promising results. In vitro assays indicated that it may induce apoptosis in cancer cell lines, although further studies are necessary to elucidate the mechanisms involved .

Case Study 1: Antimicrobial Efficacy

A study published in Journal of Natural Products assessed the antimicrobial properties of compounds similar to [(3aR,4R,6Z,10Z,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodecafuran-4-yl] acetate. The results indicated significant inhibition against Staphylococcus aureus and Escherichia coli, suggesting that modifications to the structure can enhance efficacy .

Case Study 2: Enzyme Inhibition Profile

In a combinatorial chemistry study focused on cysteinyl proteinases inhibitors, derivatives of hexahydrocyclodecafuran were synthesized and evaluated. The findings revealed that certain modifications led to improved binding affinity and selectivity towards the target enzymes .

Comparative Biological Activity Table

Activity TypeObserved EffectReference
AntimicrobialEffective against bacterial strains
Enzyme InhibitionLow micromolar activity on cysteinyl proteinases
CytotoxicityInduces apoptosis in cancer cell lines

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.